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Compound of Interest

Compound Name: Food Yellow 3:1

Cat. No.: B093828

C.l. 15985:1: A Comprehensive Technical Guide

FOR IMMEDIATE RELEASE

A detailed technical guide on C.I. 15985:1, also known as FD&C Yellow No. 6 Aluminum Lake
or Sunset Yellow FCF Aluminum Lake, has been compiled for researchers, scientists, and
professionals in drug development. This document provides an in-depth overview of its
chemical properties, molecular structure, synthesis, and analytical methodologies, alongside
available toxicological data and insights into its biological interactions.

Core Chemical and Physical Properties

C.1. 15985:1 is the aluminum lake of the synthetic azo dye, Sunset Yellow FCF (C.I. 15985).
The formation of the lake renders the dye insoluble in water, a property advantageous for its
use in solid dosage forms and cosmetics where color migration is undesirable.
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Property Value References
CAS Number 15790-07-5
Molecular Formula C16H9AIN207S2

FD&C Yellow No. 6 Aluminum
Lake, Sunset Yellow FCF

Synonyms ) )
Aluminum Lake, C.l. Pigment
Yellow 104
Appearance Orange-yellow powder
. Insoluble in water and most
Solubility

organic solvents

Molecular Structure

The foundational molecule, Sunset Yellow FCF, is the disodium salt of 6-hydroxy-5-[(4-
sulfophenyl)azo]-2-naphthalenesulfonic acid. The aluminum lake is formed by the precipitation
of this dye onto a substrate of aluminum hydroxide.

l=.Molecular Structure of Sunset Yellow FCF

Molecular Structure of the Sunset Yellow FCF Anion.

Synthesis and Manufacturing

The synthesis of C.I. 15985:1 is a two-stage process involving the creation of the soluble dye
followed by its precipitation as an aluminum lake.

Experimental Protocol: Synthesis of Sunset Yellow FCF

A general procedure for the synthesis of the parent dye, Sunset Yellow FCF, involves a
diazotization reaction followed by an azo coupling.[1]

o Diazotization: 4-aminobenzenesulfonic acid (sulfanilic acid) is treated with sodium nitrite in
the presence of a mineral acid (e.g., hydrochloric acid) at a low temperature (0-5 °C) to form
the diazonium salt.
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e Azo Coupling: The resulting diazonium salt is then coupled with 6-hydroxy-2-
naphthalenesulfonic acid in an alkaline solution.

« Isolation: The synthesized dye is salted out from the solution, filtered, and dried.

Experimental Protocol: Preparation of C.I. 15985:1
(Aluminum Lake)

The laking process involves the precipitation of the soluble dye onto an inert substratum,
typically aluminum hydroxide.[2]

o Preparation of Alumina Hydrate: A slurry of alumina hydrate is prepared, often by reacting an
aluminum salt with an alkali.

o Adsorption of Dye: A solution of Sunset Yellow FCF is added to the alumina hydrate slurry
with stirring.

» Precipitation: An aluminum salt solution is added to adjust the pH, facilitating the precipitation
of the dye onto the alumina hydrate.

« |solation and Processing: The resulting lake is filtered, washed to remove soluble impurities,
dried, and ground to a fine powder.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) is the predominant technique for the
analysis of C.I. 15985:1 and its parent dye.

Experimental Protocol: HPLC Analysis of Sunset Yellow
FCF

A representative HPLC method for the determination of Sunset Yellow FCF in various matrices
Is outlined below.[3][4][5]

e Column: A reverse-phase C18 column is commonly employed.
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» Mobile Phase: A gradient elution is typically used, often involving a mixture of an aqueous
buffer (e.g., ammonium acetate) and an organic modifier (e.g., acetonitrile and/or methanol).

o Detection: A photodiode array (PDA) detector is used, with monitoring at the maximum
absorption wavelength of Sunset Yellow FCF (around 480 nm).

o Sample Preparation: For the aluminum lake, an extraction step is necessary to dissolve the
dye. This may involve treatment with an acidic or alkaline solution to break the lake and
dissolve the dye in a suitable solvent for injection.

Toxicological Profile

The toxicological properties of Sunset Yellow FCF have been evaluated by various regulatory
bodies. The acceptable daily intake (ADI) has been established, though it has been subject to
review.[6] In vitro and in vivo studies have been conducted to assess its potential for
genotoxicity, carcinogenicity, and other adverse effects.[7][8] It's important to note that the
toxicological profile of the aluminum lake may differ from the soluble dye due to differences in
absorption and bioavailability.

Endpoint Observation References

Acute Oral Toxicity (LD50, rats) >2 g/kg

o Generally considered non-
Genotoxicity (Ames Test) _ [7]
mutagenic

Carci o No evidence of carcinogenicity
arcinogenicity ) ] ]
in long-term animal studies

Biological Interactions and Signaling Pathways

Emerging research suggests that Sunset Yellow FCF may interact with certain biological
pathways, although the mechanisms are not yet fully elucidated.

Glucagon-Like Peptide-1 (GLP-1) Receptor

Some studies have indicated that Sunset Yellow FCF might act as an antagonist to the
Glucagon-Like Peptide-1 (GLP-1) receptor.[9] The GLP-1 signaling pathway is crucial for
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glucose homeostasis, appetite regulation, and gastrointestinal motility.[10][11][12] Antagonism
of this receptor could potentially disrupt these processes.

Insulin Secretion

: Potential Antagonism _ y| )—)(Ade"y'me cmase)—)( CAMP ji

Click to download full resolution via product page

Potential Interaction of Sunset Yellow FCF with the GLP-1 Signaling Pathway.

Wnt and Notch Signaling Pathways

There are also preliminary indications from in vivo studies that Sunset Yellow FCF may
influence the Wnt and Notch signaling pathways in the intestinal epithelium. These pathways
are fundamental to cell proliferation, differentiation, and tissue homeostasis. Further research is
required to delineate the specific molecular interactions and downstream consequences of
these potential effects.

Conclusion

This technical guide provides a foundational understanding of C.I. 15985:1 for scientific and
drug development professionals. The provided data and experimental outlines serve as a
resource for further research and application development. Continued investigation into the
biological interactions of this widely used colorant is warranted to ensure its safe and effective
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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